Sertraline hydrochloride, cis-(-)-
Sertraline hydrochloride, cis-(-)-
Brand Name:
Vulcanchem
CAS No.:
79645-15-1
VCID:
VC21124524
InChI:
InChI=1S/C17H17Cl2N.ClH/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11;/h2-6,8,10,12,17,20H,7,9H2,1H3;1H/t12-,17-;/m1./s1
SMILES:
CNC1CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.Cl
Molecular Formula:
C17H18Cl3N
Molecular Weight:
342.7 g/mol
Sertraline hydrochloride, cis-(-)-
CAS No.: 79645-15-1
Cat. No.: VC21124524
Molecular Formula: C17H18Cl3N
Molecular Weight: 342.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 79645-15-1 |
|---|---|
| Molecular Formula | C17H18Cl3N |
| Molecular Weight | 342.7 g/mol |
| IUPAC Name | (1R,4R)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C17H17Cl2N.ClH/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11;/h2-6,8,10,12,17,20H,7,9H2,1H3;1H/t12-,17-;/m1./s1 |
| Standard InChI Key | BLFQGGGGFNSJKA-JSUROZADSA-N |
| Isomeric SMILES | CN[C@@H]1CC[C@@H](C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.Cl |
| SMILES | CNC1CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.Cl |
| Canonical SMILES | CNC1CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator